Cas no 68643-21-0 (L-Cysteine, dodecyl ester)
L-Cysteine, dodecyl ester structure
Product Name:L-Cysteine, dodecyl ester
CAS No:68643-21-0
MF:C15H31NO2S
MW:289.477143526077
CID:392782
Update Time:2024-01-29
L-Cysteine, dodecyl ester Chemical and Physical Properties
Names and Identifiers
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- L-Cysteine, dodecyl ester
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- Inchi: 1S/C15H31NO2S/c1-2-3-4-5-6-7-8-9-10-11-12-18-15(17)14(16)13-19/h14,19H,2-13,16H2,1H3/t14-/m0/s1
- InChI Key: DKYZPZYKUSAOSI-AWEZNQCLSA-N
- SMILES: C(OCCCCCCCCCCCC)(=O)[C@H](CS)N
Computed Properties
- Exact Mass: 289.208
- Monoisotopic Mass: 289.208
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 14
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.3A^2
Experimental Properties
- Density: 0.972±0.06 g/cm3(Predicted)
- Boiling Point: 374.5±32.0 °C(Predicted)
- pka: 9.34±0.10(Predicted)
L-Cysteine, dodecyl ester Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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